Cas no 2228611-46-7 (2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropane-1-carboxylic acid
• CAS No: 2228611-46-7
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 5962182
• PubChem ID: 165971702
• Update Time: 2025-06-13

2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropane-1-carboxylic acid
• 2,2-dimethyl-3-[2-(methylsulfanyl)ethyl]cyclopropane-1-carboxylic acid
• 2228611-46-7
• EN300-1806773

• Inchi： 1S/C9H16O2S/c1-9(2)6(4-5-12-3)7(9)8(10)11/h6-7H,4-5H2,1-3H3,(H,10,11)
• InChI Key： XHUXRQYQLWIEPJ-UHFFFAOYSA-N
• SMILES： S(C)CCC1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.6Ų

Additional information on 2,2-dimethyl-3-2-(methylsulfanyl)ethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 2,2-dimethyl-3-[2-(methylsulfanyl)ethyl]cyclopropane-1-carboxylic acid (CAS No. 2228611-46-7)

2,2-dimethyl-3-[2-(methylsulfanyl)ethyl]cyclopropane-1-carboxylic acid (CAS No. 2228611-46-7) is a cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a cyclopropane ring and a methylsulfanyl ethyl side chain, makes it a compound of interest for researchers exploring novel bioactive molecules. The presence of the carboxylic acid functional group further enhances its reactivity, enabling diverse chemical modifications for targeted applications.

In recent years, the demand for cyclopropane-containing compounds has surged due to their role in drug discovery and crop protection. Users frequently search for terms like "cyclopropane derivatives in medicine" or "sulfur-containing agrochemicals," reflecting the growing interest in this chemical space. 2,2-dimethyl-3-[2-(methylsulfanyl)ethyl]cyclopropane-1-carboxylic acid aligns with these trends, as its structural motifs are often associated with antimicrobial, antifungal, and plant growth-regulating properties.

The synthesis of CAS No. 2228611-46-7 typically involves cyclopropanation reactions, followed by functional group transformations to introduce the methylsulfanyl ethyl moiety. Researchers are particularly intrigued by its potential as a bioisostere for more complex molecules, a topic often queried in academic and industrial forums. Its compatibility with green chemistry principles—such as solvent-free reactions or catalytic methods—also makes it a candidate for sustainable manufacturing processes.

From a commercial perspective, 2,2-dimethyl-3-[2-(methylsulfanyl)ethyl]cyclopropane-1-carboxylic acid is gaining traction in specialty chemical markets. Searches for "high-value cyclopropane intermediates" or "sulfur-functionalized carboxylic acids" highlight its relevance. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its purity, another common query among quality control professionals.

Looking ahead, the compound’s applications may expand into bioconjugation and material science, areas where its reactive groups could enable covalent bonding with polymers or biomolecules. As the scientific community continues to explore structure-activity relationships (SAR), CAS No. 2228611-46-7 is poised to play a pivotal role in the development of next-generation functional materials and therapeutics.